N-[(4-Chlorophenyl)carbamothioyl]benzamide
N-[(4-Chlorophenyl)carbamothioyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
4921-83-9
VCID:
VC0073960
InChI:
InChI=1S/C14H11ClN2OS/c15-11-6-8-12(9-7-11)16-14(19)17-13(18)10-4-2-1-3-5-10/h1-9H,(H2,16,17,18,19)
SMILES:
C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl
Molecular Formula:
C14H11ClN2OS
Molecular Weight:
290.8 g/mol
N-[(4-Chlorophenyl)carbamothioyl]benzamide
CAS No.: 4921-83-9
Main Products
VCID: VC0073960
Molecular Formula: C14H11ClN2OS
Molecular Weight: 290.8 g/mol
![N-[(4-Chlorophenyl)carbamothioyl]benzamide - 4921-83-9](/images/no_structure.jpg)
| CAS No. | 4921-83-9 |
|---|---|
| Product Name | N-[(4-Chlorophenyl)carbamothioyl]benzamide |
| Molecular Formula | C14H11ClN2OS |
| Molecular Weight | 290.8 g/mol |
| IUPAC Name | N-[(4-chlorophenyl)carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C14H11ClN2OS/c15-11-6-8-12(9-7-11)16-14(19)17-13(18)10-4-2-1-3-5-10/h1-9H,(H2,16,17,18,19) |
| Standard InChIKey | IZEIGTLVMJBUQC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)N=C(NC2=CC=C(C=C2)Cl)S |
| SMILES | C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl |
| PubChem Compound | 701011 |
| Last Modified | Nov 11 2021 |
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